Cas no 2138558-86-6 (3-(Difluoromethyl)-4-ethylcyclohexan-1-amine)

• Product Name: 3-(Difluoromethyl)-4-ethylcyclohexan-1-amine
• CAS No: 2138558-86-6
• MF: C₉H₁₇F₂N
• MW: 177.234789609909
• CID: 6266435
• PubChem ID: 165871944
• Update Time: 2025-11-05

3-(Difluoromethyl)-4-ethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4-ethylcyclohexan-1-amine
• 2138558-86-6
• EN300-1157932
• 3-(Difluoromethyl)-4-ethylcyclohexan-1-amine

• Inchi： 1S/C9H17F2N/c1-2-6-3-4-7(12)5-8(6)9(10)11/h6-9H,2-5,12H2,1H3
• InChI Key： CTQGQRZLFYPTSA-UHFFFAOYSA-N
• SMILES： FC(C1CC(CCC1CC)N)F

Computed Properties

• Exact Mass: 177.13290587g/mol
• Monoisotopic Mass: 177.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(Difluoromethyl)-4-ethylcyclohexan-1-amine

Introduction to 3-(Difluoromethyl)-4-ethylcyclohexan-1-amine (CAS No. 2138558-86-6)

3-(Difluoromethyl)-4-ethylcyclohexan-1-amine, with the CAS number 2138558-86-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclohexylamines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(Difluoromethyl)-4-ethylcyclohexan-1-amine, particularly the difluoromethyl and ethyl substituents, contribute to its distinct chemical properties and biological profile.

The synthesis of 3-(Difluoromethyl)-4-ethylcyclohexan-1-amine has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the reaction of 4-ethylcyclohexanone with difluoroiodomethane followed by reductive amination. This synthetic route not only provides high yields but also allows for the fine-tuning of reaction conditions to optimize purity and selectivity. Recent advancements in catalytic systems have further enhanced the efficiency and sustainability of this process, making it more viable for large-scale production.

In terms of its physical and chemical properties, 3-(Difluoromethyl)-4-ethylcyclohexan-1-amine is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation. These properties make it suitable for various applications in both research and industrial settings.

The biological activity of 3-(Difluoromethyl)-4-ethylcyclohexan-1-amine has been a subject of intense investigation. Studies have shown that it possesses potent antiviral properties, particularly against influenza viruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes. Additionally, preliminary data suggest that this compound may have potential as an antitumor agent, although further research is needed to confirm these findings.

In the context of drug discovery, 3-(Difluoromethyl)-4-ethylcyclohexan-1-amine has shown promise as a lead compound for the development of new therapeutic agents. Its unique structure provides a scaffold for further chemical modifications, allowing researchers to explore a wide range of derivatives with enhanced pharmacological profiles. For instance, recent studies have focused on optimizing the compound's metabolic stability and bioavailability through structural modifications such as the introduction of additional functional groups or changes in stereochemistry.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Difluoromethyl)-4-ethylcyclohexan-1-amine in various disease models. Early results from preclinical studies have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles. These findings have paved the way for more advanced clinical trials, which are expected to provide valuable insights into its therapeutic potential.

Beyond its direct applications in medicine, 3-(Difluoromethyl)-4-ethylcyclohexan-1-amine has also found use in other areas of scientific research. For example, it serves as a valuable tool in biochemical assays for studying enzyme kinetics and protein interactions. Its ability to modulate specific biological pathways makes it an important reagent for probing cellular processes and developing new diagnostic tools.

In conclusion, 3-(Difluoromethyl)-4-ethylcyclohexan-1-amine (CAS No. 2138558-86-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and physical properties, make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.